Cas no 17902-32-8 (Benzene,1-methyl-4-[(trimethylsilyl)oxy]-)

Benzene,1-methyl-4-[(trimethylsilyl)oxy]- structure
17902-32-8 structure
Product Name:Benzene,1-methyl-4-[(trimethylsilyl)oxy]-
CAS No:17902-32-8
MF:C10H16OSi
MW:180.318943977356
CID:169008
PubChem ID:286939
Update Time:2025-04-19

Benzene,1-methyl-4-[(trimethylsilyl)oxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-methyl-4-[(trimethylsilyl)oxy]-
    • 4-Methylphenyl trimethylsilyl ether
    • trimethyl-(4-methylphenoxy)silane
    • 4-Methylphenol, TMS
    • 4-Methylphenol, TMS ether
    • p-Cresol, TMS
    • p-Cresol, trimethylsilyl ether
    • Phenol, 4-methyl, TMS
    • Silane, trimethyl(p-tolyloxy)-
    • Trimethyl(p-methylphenoxy)silane
    • Trimethyl(p-tolyloxy)silane
    • p-Tolyl(trimethylsilyl) ether
    • 1-(Trimethylsiloxy)-4-methylbenzene
    • 4-Methylphenyl(trimethylsilyl) ether
    • 1-Methyl-4-(trimethylsilyloxy)benzene
    • Silane, trimethyl(4-methylphenoxy)-
    • SCHEMBL2016960
    • DTXSID00939169
    • trimethyl-p-cresyloxysilane
    • trimethyl-p-tolyloxy-silane
    • p-Cresol, TMS derivative
    • NSC146162
    • EN300-21628345
    • 17902-32-8
    • trimethyl(4-methylphenoxy)silane
    • NSC-146162
    • Inchi: 1S/C10H16OSi/c1-9-5-7-10(8-6-9)11-12(2,3)4/h5-8H,1-4H3
    • InChI Key: KWNZPYGXIBVQKX-UHFFFAOYSA-N
    • SMILES: [Si](C)(C)(C)OC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 180.09708
  • Monoisotopic Mass: 180.097
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Density: 0.908
  • Boiling Point: 198.7°Cat760mmHg
  • Flash Point: 66.2°C
  • Refractive Index: 1.473
  • PSA: 9.23
  • LogP: 3.20870
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